5-(((2-ethyl-6-methylphenyl)amino)methylene)-2-thioxodihydropyrimidine-4,6(1H,5H)-dione
Description
5-(((2-ethyl-6-methylphenyl)amino)methylene)-2-thioxodihydropyrimidine-4,6(1H,5H)-dione is a useful research compound. Its molecular formula is C14H15N3O2S and its molecular weight is 289.35. The purity is usually 95%.
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Scientific Research Applications
Synthesis and Structural Analysis
The compound 5-(((2-ethyl-6-methylphenyl)amino)methylene)-2-thioxodihydropyrimidine-4,6(1H,5H)-dione has been synthesized and studied in various contexts, demonstrating its versatility in chemical synthesis and structure-activity relationship studies. For instance, Asiri and Khan (2010) synthesized the title compound via condensation of 1,3-diethyl-2-thiobarbituric acid and 3,5-dimethyl-1-phenylpyrazole-4-carbaldehyde in ethanol, confirming its structure through elemental analysis, IR, 1H-NMR, 13C-NMR, and EI-MS spectral analysis (Asiri & Khan, 2010).
Anticancer Potential
Research into the biological activities of similar thioxodihydropyrimidine derivatives has highlighted their potential as therapeutic agents. Machoń et al. (1987) synthesized derivatives of 5-amino-3-methylisothiazolo[5,4-d]pyrimidine-4-dione, which, upon conversion to Schiff bases and subsequent transformations, displayed strong activity against various cancer cell lines, including L-1210 leukemia and Sa-180 sarcoma (Machoń, Wieczorek, & Mordarski, 1987).
Green Chemistry Approaches
The compound's derivatives have also been synthesized using green chemistry principles. Dhorajiya and Dholakiya (2013) described an organic solvent-free synthesis method for 5-[(arylamino)methylide]-2-thioxodihydropyrimidine-4,6-(1H,5H)-dione derivatives in water, highlighting the efficiency and environmental benefits of water as a solvent for both formylation and Knoevenagel condensation reactions (Dhorajiya & Dholakiya, 2013).
properties
IUPAC Name |
5-[(2-ethyl-6-methylphenyl)iminomethyl]-6-hydroxy-2-sulfanylidene-1H-pyrimidin-4-one |
Source
|
|---|---|---|
| Details | Computed by LexiChem 2.6.6 (PubChem release 2019.06.18) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C14H15N3O2S/c1-3-9-6-4-5-8(2)11(9)15-7-10-12(18)16-14(20)17-13(10)19/h4-7H,3H2,1-2H3,(H3,16,17,18,19,20) |
Source
|
| Details | Computed by InChI 1.0.5 (PubChem release 2019.06.18) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI Key |
WZRRZTJWOVUZRP-UHFFFAOYSA-N |
Source
|
| Details | Computed by InChI 1.0.5 (PubChem release 2019.06.18) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CCC1=CC=CC(=C1N=CC2=C(NC(=S)NC2=O)O)C |
Source
|
| Details | Computed by OEChem 2.1.5 (PubChem release 2019.06.18) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C14H15N3O2S |
Source
|
| Details | Computed by PubChem 2.1 (PubChem release 2019.06.18) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Weight |
289.35 g/mol |
Source
|
| Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
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Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.
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